Cas no 1824058-90-3 (4-(1-bromoethyl)-1-chloro-2-fluorobenzene)

• Product Name: 4-(1-bromoethyl)-1-chloro-2-fluorobenzene
• CAS No: 1824058-90-3
• MF: C₈H₇BrClF
• MW: 237.496584177017
• CID: 6414722
• PubChem ID: 130139979
• Update Time: 2025-06-13

4-(1-bromoethyl)-1-chloro-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromoethyl)-1-chloro-2-fluorobenzene
• Benzene, 4-(1-bromoethyl)-1-chloro-2-fluoro-
• EN300-7774381
• 1824058-90-3

• Inchi： 1S/C8H7BrClF/c1-5(9)6-2-3-7(10)8(11)4-6/h2-5H,1H3
• InChI Key： DRYODLAPDPIMQU-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(C(Br)C)C=C1F

Computed Properties

• Exact Mass: 235.94037g/mol
• Monoisotopic Mass: 235.94037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.559±0.06 g/cm3(Predicted)
• Boiling Point: 237.4±25.0 °C(Predicted)

Additional information on 4-(1-bromoethyl)-1-chloro-2-fluorobenzene

Introduction to 4-(1-bromoethyl)-1-chloro-2-fluorobenzene (CAS No. 1824058-90-3) in Modern Chemical Research

4-(1-bromoethyl)-1-chloro-2-fluorobenzene, identified by the chemical identifier CAS No. 1824058-90-3, is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features—specifically the presence of both bromo and chloro substituents on a benzene ring with a 1-bromoethyl side chain—has emerged as a versatile intermediate in the development of novel pharmaceutical agents and agrochemicals. The strategic positioning of these functional groups allows for diverse chemical transformations, making it a valuable building block for further synthetic elaborations.

The relevance of 4-(1-bromoethyl)-1-chloro-2-fluorobenzene in contemporary research is underscored by its potential applications in the synthesis of bioactive molecules. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacological properties of drug candidates. In recent years, there has been a surge in interest regarding fluorinated compounds due to their demonstrated efficacy in improving drug bioavailability and resistance to enzymatic degradation. The combination of chloro and bromo substituents further expands the synthetic possibilities, enabling the construction of complex molecular architectures through nucleophilic aromatic substitution and cross-coupling reactions.

One of the most compelling aspects of 4-(1-bromoethyl)-1-chloro-2-fluorobenzene is its utility as a precursor in the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers have leveraged this compound to design novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromoethyl group provides a handle for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, allowing for the introduction of aryl or vinyl moieties. This flexibility has been exploited to generate libraries of compounds for high-throughput screening, accelerating the discovery process.

In addition to its pharmaceutical applications, 4-(1-bromoethyl)-1-chloro-2-fluorobenzene has found utility in materials science, particularly in the synthesis of organic electronic materials. The electron-withdrawing nature of fluorine and chlorine substituents can influence the electronic properties of conjugated polymers and small-molecule emitters used in optoelectronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). Recent studies have demonstrated that incorporating derivatives of this compound into polymer backbones can enhance charge transport properties and thermal stability, contributing to more efficient and durable electronic devices.

The synthetic methodologies employed in the preparation of 4-(1-bromoethyl)-1-chloro-2-fluorobenzene are also noteworthy. A common approach involves the halogenation of biphenyl derivatives followed by selective alkylation with 1-bromoethanol under controlled conditions. Advances in catalytic systems have enabled more efficient and environmentally benign routes, such as photoredox catalysis or microwave-assisted synthesis, which reduce reaction times and improve yields. These innovations align with the broader trend toward sustainable chemistry practices, ensuring that the production of such intermediates remains scalable and ecologically responsible.

The mechanistic understanding of reactions involving 4-(1-bromoethyl)-1-chloro-2-fluorobenzene is another area where significant progress has been made. Computational studies have provided insights into transition-state structures and reaction pathways, aiding chemists in designing more efficient synthetic strategies. For example, density functional theory (DFT) calculations have been used to predict regioselectivity in nucleophilic substitutions, guiding experimental efforts toward desired products with minimal side reactions. Such computational tools are indispensable in modern medicinal chemistry, where optimizing reaction conditions is paramount to achieving high enantiomeric purity and minimizing waste.

Looking ahead, the future prospects for 4-(1-bromoethyl)-1-chloro-2-fluorobenzene are promising, with ongoing research exploring its potential in emerging fields such as medicinal chemistry and green chemistry. The integration of machine learning algorithms into drug discovery pipelines has further highlighted the importance of versatile intermediates like this one, as they serve as scaffolds for generating novel molecular structures with tailored biological activities. Moreover, efforts to develop greener synthetic routes will continue to drive innovation, ensuring that compounds like 4-(1-bromoethyl)-1-chloro-2-fluorobenzene can be produced sustainably without compromising efficacy.

In conclusion,4-(1-bromoethyl)-1-chloro-2-fluorobenzene (CAS No. 1824058-90-3) represents a cornerstone compound in contemporary chemical research due to its structural versatility and broad applicability across multiple disciplines. Its role as a synthetic intermediate continues to be pivotal in advancing pharmaceuticals and materials science alike. As methodologies evolve toward greater efficiency and sustainability,this compound will undoubtedly remain at the forefront of innovation, driving progress in both academic research and industrial applications.